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For Researchers, Scientists, and Drug Development Professionals

Introduction
Thermogravimetric analysis (TGA) is a powerful analytical technique used to characterize the

thermal stability and composition of materials by measuring the change in mass as a function

of temperature. This application note provides a detailed protocol for the thermogravimetric

analysis of dawsonite [NaAl(OH)₂CO₃], a mineral of interest in various industrial applications,

including as a potential source of alumina and in CO₂ sequestration. Understanding its thermal

decomposition is crucial for optimizing these processes.

The thermal decomposition of dawsonite is a multi-step process. Initially, the dawsonite
structure collapses with the simultaneous loss of water (from the hydroxyl groups) and a

significant portion of carbon dioxide. This is followed by a more gradual release of the

remaining carbon dioxide at higher temperatures, ultimately yielding sodium aluminate.

Data Presentation
The thermal decomposition of dawsonite typically exhibits two main weight loss stages. The

theoretical weight loss for the complete decomposition of dawsonite to sodium aluminate

(NaAlO₂) is approximately 43.1%.
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Decompositio
n Stage

Temperature
Range (°C)

Weight Loss
(%) (Typical)

Evolved Gases Solid Residue

Stage 1 ~290 - 400 ~31 H₂O, CO₂
Amorphous

intermediate

Stage 2 ~400 - 650 ~12 CO₂
Amorphous

intermediate

Final Product

Formation
> 670 - -

Crystalline

Sodium

Aluminate

(NaAlO₂)

Note: The exact temperatures and weight loss percentages can vary depending on factors

such as heating rate, particle size, and the presence of impurities.

Experimental Protocols
This section outlines the detailed methodology for performing a thermogravimetric analysis of

dawsonite.

Sample Preparation
Ensure the dawsonite sample is in a fine powder form to promote uniform heating. If

necessary, gently grind the sample using an agate mortar and pestle.

Dry the sample in an oven at a temperature below the onset of decomposition (e.g., 110°C)

for a sufficient time to remove any adsorbed moisture that is not part of the crystal structure.

Store the dried sample in a desiccator to prevent rehydration before analysis.

Instrumentation and Parameters
A standard thermogravimetric analyzer is used for this protocol. The following settings are

recommended:

Sample Pan: Alumina or platinum crucible.
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Sample Mass: 5 - 10 mg. Accurately weigh the sample into the crucible.

Heating Rate: A linear heating rate of 10°C/min is typically used.

Temperature Program: Heat the sample from ambient temperature (e.g., 25°C) to 800°C.

Atmosphere: An inert atmosphere, such as nitrogen or argon, is crucial to prevent oxidative

side reactions. A constant flow rate of 20-50 mL/min is recommended.

Data Collection: Record the sample mass (and its derivative, DTG) as a function of

temperature.

Experimental Procedure
Calibrate the thermogravimetric analyzer for mass and temperature according to the

manufacturer's instructions.

Place the tared sample crucible containing the accurately weighed dawsonite sample into

the TGA furnace.

Purge the furnace with the inert gas for a sufficient time to ensure an inert atmosphere

before starting the heating program.

Initiate the pre-defined temperature program.

Monitor the weight loss (TGA curve) and the rate of weight loss (DTG curve) throughout the

experiment.

Once the experiment is complete, allow the furnace to cool to room temperature before

removing the sample residue.

Data Analysis
Plot the percentage weight loss as a function of temperature to obtain the TGA curve.

Plot the derivative of the weight loss with respect to time (or temperature) to obtain the DTG

curve. The peaks in the DTG curve correspond to the temperatures of the maximum rate of

weight loss for each decomposition step.
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Determine the onset and end temperatures for each distinct weight loss step from the TGA

curve.

Calculate the percentage weight loss for each decomposition stage.

Visualizations
Dawsonite Decomposition Pathway

Dawsonite
NaAl(OH)₂CO₃

Amorphous Intermediate
(contains Na, Al, O, and residual C)~290-400°C

H₂O + CO₂

Stage 1 Decomposition

Crystalline Sodium Aluminate
NaAlO₂

> 670°C

CO₂

Stage 2 Decomposition
~400-650°C

Click to download full resolution via product page

Caption: Thermal decomposition pathway of dawsonite.

Experimental Workflow for TGA of Dawsonite
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Grind Dawsonite to Fine Powder

Dry Sample (e.g., 110°C)
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Load Sample into TGA
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Caption: Experimental workflow for TGA of dawsonite.
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To cite this document: BenchChem. [Application Note: Thermogravimetric Analysis of
Dawsonite Decomposition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143670#thermogravimetric-analysis-of-dawsonite-
decomposition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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